Cas no 179334-12-4 (Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone)

Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone is a synthetic organic compound featuring a piperazine moiety linked to a 4-(trifluoromethyl)phenyl carbonyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperazine ring offers versatility as a pharmacophore for drug design. Its well-defined reactivity allows for further functionalization, facilitating the development of bioactive molecules. The compound is particularly useful in medicinal chemistry for targeting CNS and antimicrobial applications due to its balanced polarity and structural rigidity. High purity and consistent synthesis protocols ensure reliability for research and industrial use.

Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone structure

179334-12-4 structure

Product Name:Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone

CAS No:179334-12-4

MF:C₁₂H₁₃F₃N₂O

MW:258.239633321762

MDL:MFCD07392818

CID:1368734

PubChem ID:6489232

Update Time:2025-06-26

Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
- AC1O5STR
- SureCN5373079
- CTK7F7003
- AG-C-70365
- 1-[4-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
- Piperazin-1-yl-(4-trifluoromethyl-phenyl)-methanone
- 1-([4-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
- DTXSID60424607
- MFCD07392818
- NCGC00334107-01
- DB-391184
- 1-Piperazinyl[4-(trifluoromethyl)phenyl]methanone
- SR-01000355198-1
- SCHEMBL5373079
- 179334-12-4
- EN300-31334
- SR-01000355198
- GS3291
- AB01326734-02
- QBTRUOBOJNFCSN-UHFFFAOYSA-N
- AKOS000125923
- piperazin-1-yl(4-(trifluoromethyl)phenyl)methanone
- Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
- MDL： MFCD07392818
- Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-3-1-9(2-4-10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
- InChI Key： QBTRUOBOJNFCSN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(N1CCNCC1)=O)(F)F

Computed Properties

Exact Mass: 258.09800
Monoisotopic Mass: 258.09799753g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 32.34000
LogP: 2.01750

Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Pricemore >>

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